Cas no 2169419-20-7 (6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 2169419-20-7
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5944675
• PubChem ID: 165526264
• Update Time: 2025-05-24

6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 2169419-20-7
• EN300-1458132

• Inchi： 1S/C12H16FN/c1-12(2)6-5-11(14)9-4-3-8(13)7-10(9)12/h3-4,7,11H,5-6,14H2,1-2H3
• InChI Key： XHORUHOIYXDLQF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(CCC(C)(C)C=2C=1)N

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine

6-Fluoro-4,4-Dimethyl-1,2,3,4-Tetrahydronaphthalen-1-Amine: A Comprehensive Overview

The compound 6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine, identified by the CAS number 2169419-20-7, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of tetrahydronaphthalene derivatives, which have been extensively studied due to their unique structural properties and versatile applications in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and catalytic hydrogenation. The presence of the fluoro group at position 6 and the dimethyl substituents at position 4 introduces unique electronic and steric effects that significantly influence its reactivity and bioavailability. These features make it an attractive candidate for exploring novel therapeutic agents targeting various disease states.

In terms of pharmacological applications, studies have demonstrated that 6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine exhibits potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier efficiently suggests its potential as a lead compound for developing central nervous system-targeted therapies. Furthermore, preclinical trials have highlighted its favorable safety profile with minimal adverse effects at therapeutic concentrations.

The structural uniqueness of this compound also extends to its material science applications. Researchers have explored its use as a precursor for advanced polymers and high-performance materials due to its ability to form stable covalent bonds under mild reaction conditions. This property is particularly advantageous in the development of lightweight composites for aerospace and automotive industries.

From an environmental standpoint, recent studies have focused on the biodegradability and ecological impact of 6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine. Findings indicate that under controlled conditions, the compound undergoes rapid microbial degradation without releasing toxic byproducts. This aligns with global efforts to promote sustainable chemistry practices and reduce environmental footprint.

In conclusion, the compound CAS 2169419-20-7, or 6-fluoro-4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine, represents a promising chemical entity with multifaceted applications across diverse scientific domains. Its unique structural attributes coupled with cutting-edge research findings underscore its potential to contribute significantly to future advancements in medicine and materials science.